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Compound of Interest

Compound Name: 4-(4-Methylphenyl)cyclohexanone

CAS No.: 40503-90-0

Cat. No.: B1590761 Get Quote

CAS Number: 40503-90-0 Synonyms: 4-(p-Tolyl)cyclohexanone; 4-Tolylcyclohexanone

Formula: C₁₃H₁₆O Molecular Weight: 188.27 g/mol [1][2][3][4]

Executive Safety Summary
Before initiating disposal, you must characterize the waste stream based on the compound's

physicochemical properties. 4-(4-Methylphenyl)cyclohexanone is a lipophilic, high-boiling

organic ketone. Unlike simple cyclohexanone, the attached tolyl group significantly increases

its lipophilicity (LogP), making it persistent in aqueous environments and unsuitable for

municipal wastewater treatment.

Physicochemical Data for Disposal Logic
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Property Value Disposal Implication

Physical State Solid or Viscous Liquid

Requires dissolution in

compatible solvent for liquid

waste streams.

Flash Point ~133°C (Estimated)

Combustible (Class IIIB). Not a

"Flammable Liquid" (Class 3)

but burns if heated.

Water Solubility Negligible

Strictly Prohibited from Drain

Disposal. Will foul phase

separators.

Reactivity Stable

Compatible with standard non-

halogenated organic waste

streams.

Waste Characterization & Stream Selection
Proper segregation is the first line of defense against chemical accidents. This compound

contains Carbon, Hydrogen, and Oxygen only. It does not contain halogens, sulfur, or nitrogen

functionalities that would require specific segregation for incineration compliance (e.g., to

prevent acid rain precursors like HCl or SOx).

Recommended Waste Stream: Non-Halogenated Organic
Solvents

Primary Disposal Method: Thermal Destruction (Incineration) with Energy Recovery.

EPA Waste Code (RCRA): While not specifically listed (P or U list), it should be managed as

Non-Regulated Organic Waste or D001 (Ignitable) if mixed with flammable solvents (e.g.,

Acetone, Ethyl Acetate).

Step-by-Step Disposal Protocols
Scenario A: Routine Laboratory Waste (Small Scale < 1
L/kg)
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Objective: Safely transfer material from benchtop to satellite accumulation area.

Solubilization (If Solid):

Do not dispose of loose solids in the liquid waste container.

Dissolve the solid residue in a minimal amount of Acetone or Ethanol. These solvents are

compatible with incineration feeds.

Container Selection:

Use a High-Density Polyethylene (HDPE) or Glass container.

Ensure the cap has a chemically resistant liner (PTFE).

Transfer:

Pour the solution into the container labeled "Non-Halogenated Organic Waste."

Critical: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as cyclic ketones

can form unstable peroxides or undergo violent oxidation.

Labeling:

Tag the waste container immediately. List "4-(4-Methylphenyl)cyclohexanone" explicitly.

[1][5][6] Do not use vague terms like "Organic Waste" alone.

Scenario B: Process Scale / Bulk Disposal (> 1 L/kg)
Objective: Prepare waste for commercial pickup.

Accumulation:

Collect waste in UN-rated steel or poly drums (e.g., UN 1A1 or 1H1).

Leave 10% headspace (ullage) to allow for thermal expansion during transport.

Profiling:
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Classify the waste profile as "Organic Liquid, N.O.S. (Not Otherwise Specified)."

If the waste is pure, the BTU value will be high (>10,000 BTU/lb), making it a desirable

candidate for fuel blending (cement kiln recycling).

Spill Response & Cleanup Workflow
In the event of a spill, rapid containment prevents environmental release.

Spill Decision Logic

Spill Detected

Assess Volume & State

< 100 mL / Solid > 100 mL / Liquid

Sweep/Wipe with
Absorbent Pads

Contain with Vermiculite
or Sand Berm

Place Debris in
Sealed HazMat Bag

Clean Surface with
Acetone/Ethanol

Label: 'Debris Contaminated
with Organic Ketones'
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Click to download full resolution via product page

Figure 1: Decision logic for spill remediation ensures containment of lipophilic contaminants.

Cleanup Protocol:

PPE: Wear Nitrile gloves, safety goggles, and a lab coat. If heating or aerosolizing, use a

respirator (Organic Vapor cartridge).

Containment: Use Vermiculite or Diatomaceous Earth. Do not use sawdust if the spill also

contains oxidizers.

Decontamination: After removing the bulk material, wipe the surface with a solvent-soaked

rag (Ethanol/Acetone) to remove the oily film.

Disposal of Debris: All absorbent materials must be disposed of as solid hazardous waste,

not regular trash.

Empty Container Management
Under EPA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only after

specific procedures.

Triple Rinse: Rinse the bottle three times with a small volume of a compatible solvent (e.g.,

Acetone).

Rinsate Disposal: Pour the rinsate into the Non-Halogenated Organic Waste container. Do

not pour rinsate down the sink.

Defacing: Cross out or remove the original label. Mark as "Empty."

Recycling/Trash: Once triple-rinsed and dried, the glass or plastic container can generally be

discarded in standard lab glass trash or recycled, depending on local institutional policy.

Regulatory & Scientific Rationale
Why Incineration?
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Aromatic ketones like 4-(4-Methylphenyl)cyclohexanone are chemically stable. Incineration

at temperatures >850°C guarantees the breakdown of the phenyl ring and cyclohexane ring

into harmless

and

.

Reaction:

Avoid: Landfilling. The lipophilic nature allows it to leach into soil and potentially

bioaccumulate in aquatic life.

Incompatibility Warning
Oxidizers: Avoid mixing with Perchlorates (

), Permanganates (

), or concentrated Nitric Acid (

). The oxidation of the ketone or the alkyl side chain can be exothermic and uncontrolled.

Reducing Agents: Compatible, but unnecessary mixing should be avoided to prevent

unknown side reactions in the waste drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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